3-ethyl-2-[(3-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Specification

• CAS No.: 618879-73-5
• Molecular Formula: C20H22N2OS2
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 3-ethyl-2-[(3-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• Standard InChI: InChI=1S/C20H22N2OS2/c1-3-22-19(23)17-15-9-4-5-10-16(15)25-18(17)21-20(22)24-12-14-8-6-7-13(2)11-14/h6-8,11H,3-5,9-10,12H2,1-2H3
• Standard InChI Key: SPXPZYHFHPKQPN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC3=CC=CC(=C3)C)SC4=C2CCCC4

Introduction

3-Ethyl-2-[(3-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one is a complex organic compound featuring a benzothieno[2,3-d]pyrimidine core. This compound integrates sulfur and nitrogen atoms into its ring system, with an ethyl group and a 3-methylbenzyl sulfanyl substituent contributing to its unique chemical properties and potential biological activities.

Synthesis and Chemical Reactivity

The synthesis of 3-ethyl-2-[(3-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step synthetic routes. These routes often start with simpler benzothieno[2,3-d]pyrimidine derivatives and involve reactions such as alkylation and sulfanylation to introduce the ethyl and 3-methylbenzyl sulfanyl groups.

Biological Activities and Potential Applications

Compounds with similar structures to 3-ethyl-2-[(3-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one have been explored for their biological activities, including antimicrobial and anti-inflammatory effects. Molecular docking studies suggest that these compounds can bind to specific enzymes or receptors, potentially inhibiting their activity and leading to therapeutic effects.